Cas no 1511995-75-7 (5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid)
1511995-75-7 structure
Product Name:5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
CAS No:1511995-75-7
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD23904710
CID:4603155
PubChem ID:80461560
Update Time:2023-11-24
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-Methylcyclopropyl)isoxazole-3-carboxylic acid
- 5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
- D74331
-
- MDL: MFCD23904710
- Inchi: 1S/C8H9NO3/c1-8(2-3-8)6-4-5(7(10)11)9-12-6/h4H,2-3H2,1H3,(H,10,11)
- InChI Key: ZLGKVVPLBFAAPL-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)O)=N1)C1(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 212
- XLogP3: 1.4
- Topological Polar Surface Area: 63.3
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466294-1g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95%+ | 1g |
$1625 | 2023-01-07 | |
| eNovation Chemicals LLC | D631002-1g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95% | 1g |
$1050 | 2024-08-03 | |
| eNovation Chemicals LLC | D631002-5g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95% | 5g |
$1480 | 2024-08-03 | |
| Enamine | EN300-306611-0.05g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95.0% | 0.05g |
$80.0 | 2025-03-19 | |
| Enamine | EN300-306611-0.1g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95.0% | 0.1g |
$119.0 | 2025-03-19 | |
| Enamine | EN300-306611-0.25g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95.0% | 0.25g |
$169.0 | 2025-03-19 | |
| Enamine | EN300-306611-0.5g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95.0% | 0.5g |
$267.0 | 2025-03-19 | |
| Enamine | EN300-306611-1.0g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95.0% | 1.0g |
$341.0 | 2025-03-19 | |
| Enamine | EN300-306611-2.5g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95.0% | 2.5g |
$533.0 | 2025-03-19 | |
| Enamine | EN300-306611-5.0g |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid |
1511995-75-7 | 95.0% | 5.0g |
$853.0 | 2025-03-19 |
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1511995-75-7)5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
Order Number:A1249969
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:05
Price ($):639
Email:sales@amadischem.com
5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1511995-75-7)5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
Purity:99%
Quantity:1g
Price ($):639